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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675 Get Quote

For Researchers, Scientists, and Formulation Professionals

These application notes provide a comprehensive overview of the use of C.I. Pigment Yellow
182, a single azo organic pigment, in the formulation of water-based inks. This document

includes key physical and chemical properties, a guideline formulation for a water-based

flexographic ink, and detailed experimental protocols for pigment dispersion, ink preparation,

and performance evaluation.

Introduction to Pigment Yellow 182
Pigment Yellow 182 (C.I. 128300) is a brilliant, heat-resistant organic pigment valued for its

good lightfastness and solvent resistance.[1][2] Its characteristics make it a suitable candidate

for use in various ink and coating applications, including environmentally friendly water-based

systems. One supplier, Sudarshan Chemical Industries, markets it as an easily dispersible

pigment ideal for water-based inks, highlighting its excellent performance in low-viscosity

formulations and superior rheological control.[3]

Properties of Pigment Yellow 182
A summary of the known quantitative and qualitative properties of Pigment Yellow 182 is

presented below. These properties are crucial for formulation design, particularly for

determining the appropriate type and amount of dispersing agent and binder.

Table 1: Physical and Chemical Properties of C.I. Pigment Yellow 182
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Property Value Reference

C.I. Name Pigment Yellow 182 [1][2]

C.I. Number 128300 [1][2]

CAS Number 67906-31-4 [1][2]

Chemical Class Single Azo [1][2]

Molecular Formula C₂₂H₂₀N₆O₈ [1][2]

Molecular Weight 496.43 g/mol [1][2]

Appearance Brilliant yellow powder [1][2]

Density 1.49 g/cm³ [4]

Water Solubility Insoluble (2.3E-3 g/L at 25°C) [4]

Oil Absorption
Data not available in search

results

Specific Surface Area (BET)
Data not available in search

results

Lightfastness (Blue Wool

Scale)

7 (1-8 scale, where 8 is

excellent)
[1][2]

Heat Resistance 150°C (for 30 minutes) [1][2]

Sodium Carbonate (5%)

Resistance

5 (1-5 scale, where 5 is

excellent)
[1][2]

Muriatic Acid (5%) Resistance
5 (1-5 scale, where 5 is

excellent)
[1][2]

Formulation of Water-Based Inks with Pigment
Yellow 182
The development of a stable and high-performance water-based ink requires careful selection

of pigments, dispersants, binders (resins), and various additives to control properties like

viscosity, drying speed, and surface tension.
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Guideline Formulation
While a specific formulation for Pigment Yellow 182 was not found in the available literature,

the following table provides a typical starting point formulation for a water-based yellow

flexographic ink, based on general industry knowledge for organic pigments.[1][5][6] Note:

Optimization, particularly of the dispersant and pigment loading, is essential.

Table 2: Guideline Starting Point Formulation for Water-Based Yellow Flexographic Ink

Component Function Weight Percentage (%)

Pigment Yellow 182 Colorant 14.0 - 18.0

Polymeric Dispersant
Pigment wetting and

stabilization
2.0 - 4.0

Styrene-Acrylic Copolymer

Emulsion (Binder)
Film formation, adhesion, gloss 40.0 - 50.0

Deionized Water Primary Solvent 20.0 - 30.0

Propylene Glycol (Co-

solvent/Humectant)
Drying retarder, improves flow 3.0 - 7.0

Defoamer (e.g., Silicone-

based)

Foam control during

production and printing
0.2 - 0.5

Wax Emulsion (e.g.,

Polyethylene wax)

Improves slip and rub

resistance
2.0 - 4.0

Amine (e.g., Ammonia or AMP-

95)

pH adjustment and resin

solubilization
0.5 - 1.0 (to pH 8.5-9.5)

Surfactant (Wetting Agent)
Reduces surface tension for

substrate wetting
0.1 - 0.5

Biocide Prevents microbial growth 0.1 - 0.2

Total 100.0

Key Formulation Considerations
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Pigment Dispersion: The primary challenge in formulating water-based inks is achieving a

fine and stable dispersion of the hydrophobic pigment particles in the aqueous medium. This

is accomplished using high-shear mixing and a suitable polymeric dispersant. The dispersant

adsorbs onto the pigment surface, preventing re-agglomeration through steric or electrostatic

stabilization.

Binder Selection: Styrene-acrylic copolymer emulsions are widely used in water-based

flexographic inks due to their excellent film-forming properties, adhesion to various

substrates, and good water resistance.[1]

pH Control: The pH of the ink system is critical and should typically be maintained between

8.5 and 9.5.[7] This ensures the stability of the acrylic resin (which is often alkali-soluble) and

the overall ink system. Amines like ammonia or 2-amino-2-methyl-1-propanol (AMP-95) are

used for pH adjustment.

Additives: A range of additives is essential to achieve the final desired ink properties.

Defoamers prevent air entrapment, waxes improve surface durability, and humectants like

propylene glycol control the drying rate.[6]

Experimental Protocols
The following protocols outline the procedures for preparing a pigment dispersion, formulating

the final ink, and evaluating its key performance characteristics.

Protocol 1: Preparation of Pigment Yellow 182
Dispersion (Pigment Concentrate)
This protocol describes the dispersion of Pigment Yellow 182 in water using a high-speed

disperser and media mill.

Objective: To create a stable, finely-milled pigment concentrate.

Materials & Equipment:

Pigment Yellow 182

Polymeric dispersant
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Deionized water

Defoamer

High-speed disperser (e.g., Cowles dissolver)

Media mill (e.g., bead mill) with zirconium oxide beads (0.8-1.2 mm)

Laboratory balance

Beaker

Procedure:

Premixing:

1. In a beaker, weigh the deionized water, polymeric dispersant, and defoamer.

2. Place the beaker under the high-speed disperser and mix at low speed until all

components are homogenous.

3. Slowly add the Pigment Yellow 182 powder to the vortex while gradually increasing the

mixing speed to 1,500-2,000 rpm.

4. Continue mixing for 20-30 minutes to ensure the pigment is fully wetted.

Milling:

1. Transfer the premix into the chamber of the bead mill.

2. Mill the dispersion at a suitable speed, monitoring the temperature to keep it below 40°C

to prevent any potential degradation of components.

3. Periodically take a small sample and measure the fineness of grind using a Hegman

gauge.

4. Continue milling until the desired fineness of grind is achieved (typically <10 µm for

flexographic inks).
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5. Filter the resulting pigment concentrate to remove the grinding media.

Protocol 2: Formulation of the Final Water-Based Ink
Objective: To produce the final ink by letting down the pigment concentrate with the binder and

other additives.

Materials & Equipment:

Pigment Yellow 182 concentrate (from Protocol 4.1)

Styrene-acrylic copolymer emulsion

Propylene glycol

Wax emulsion

Surfactant

Amine for pH adjustment

Biocide

Deionized water

Low-speed laboratory mixer with a propeller blade

pH meter

Viscometer (e.g., Brookfield or Zahn cup)

Procedure:

In a mixing vessel, add the styrene-acrylic emulsion, propylene glycol, wax emulsion,

surfactant, biocide, and the remaining deionized water.

Begin gentle mixing.

Slowly add the prepared Pigment Yellow 182 concentrate to the vessel while mixing.
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Continue mixing for 15-20 minutes until the mixture is completely uniform.

Measure the pH of the ink. If it is below 8.5, slowly add the amine dropwise while mixing until

the pH is within the target range of 8.5-9.5.

Measure the viscosity of the final ink. Adjust with small amounts of deionized water if

necessary, although this may affect other properties.

Allow the ink to sit for at least one hour before conducting performance tests to allow any

entrapped air to escape.

Protocol 3: Performance Evaluation of the Final Ink
Objective: To characterize the physical and print performance properties of the formulated ink.

Table 3: Ink Performance Evaluation Methods
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Parameter Test Method Equipment Procedure

Color Strength & Lab*

Value

Spectrophotometric

Analysis
Spectrophotometer

1. Draw down a film of

the ink on a standard

substrate (e.g., Leneta

card).2. Allow the film

to dry completely.3.

Measure the L, a, and

b* values using a

spectrophotometer.4.

Compare to a

standard or a previous

batch to calculate

color difference (ΔE).

[8]

Viscosity
Rotational Viscometry

or Efflux Cup

Rotational Viscometer

(e.g., Brookfield) or

Zahn/Ford Cup

1. Rotational:

Measure the viscosity

at a specified shear

rate (e.g., 60 rpm) and

temperature (25°C).2.

Efflux Cup: Measure

the time it takes for a

specific volume of ink

to flow through the

orifice of the cup.[8]

pH
Potentiometric

Measurement
Calibrated pH Meter

1. Immerse the pH

electrode into the ink

sample.2. Allow the

reading to stabilize

and record the value.

[8]

Fineness of Grind Hegman Gauge Hegman Gauge

(Scraper Fineness

Gauge)

1. Place a small

amount of ink in the

deep end of the

gauge's channel.2.

Draw the scraper
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blade firmly and

evenly down the

length of the gauge.3.

Immediately observe

at a low angle to find

the point where a

significant number of

specks or scratches

appear. Read the

value from the scale.

Stability (Heat Age) Oven Stability Test Laboratory Oven

1. Place a sealed

sample of the ink in an

oven at a specified

temperature (e.g.,

50°C) for a set period

(e.g., 7 days).2. After

cooling to room

temperature, re-

measure viscosity, pH,

and fineness of grind.

Compare to the initial

values to assess

stability.

Adhesion Tape Test (ASTM

D3359)

Cross-hatch cutter,

pressure-sensitive

tape

1. Apply the ink to the

intended substrate

and allow it to cure

fully.2. Make a series

of perpendicular cuts

through the ink film to

the substrate.3. Apply

standard pressure-

sensitive tape over the

grid and peel it off

rapidly.4. Evaluate the

grid area for the

removal of ink and

classify the adhesion
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according to the

ASTM scale.

Water Resistance
Water Spot/Immersion

Test
Water, cotton swab

1. Apply the ink to the

substrate and allow it

to cure fully.2. Place a

drop of water on the

surface for a set time

or immerse a portion

of the print in water.3.

Blot dry and observe

for any color bleeding,

softening, or loss of

adhesion.

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the workflow for the preparation and testing of a water-based

ink using Pigment Yellow 182.
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Ink Preparation

Performance Evaluation

1. Weigh Raw Materials
(Pigment, Dispersant, Water, etc.)

2. Create Premix
(High-Speed Dispersion)

3. Mill Pigment Concentrate
(Bead Mill)

4. Letdown
(Mix Concentrate with Binder & Additives)

5. Adjust pH & Viscosity

Final Water-Based Ink

Physical Tests
- Viscosity

- pH
- Fineness of Grind

Optical Tests
- Color Strength (L*a*b*)

- Gloss

Application Tests
- Adhesion (Tape Test)

- Water Resistance

Stability Tests
- Heat Age Stability

Evaluation Report

Click to download full resolution via product page

Caption: Workflow for Water-Based Ink Formulation and Evaluation.
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Logical Relationships in Formulation
This diagram shows the key relationships between formulation components and the resulting

ink performance characteristics.

Pigment Yellow 182
(Loading & Particle Size)

Dispersion Stability Color & Gloss

Dispersant
(Type & Amount)

Viscosity & Flow

Binder (Resin)
(Type & Amount)

Adhesion & Resistance

Additives
(Defoamer, Wax, Surfactant)

Solvent System
(Water/Co-solvent Ratio)

Drying Speed

Click to download full resolution via product page

Caption: Influence of Formulation Components on Ink Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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